Doxibetasol
Doxibetasol
Brand Name:
Vulcanchem
CAS No.:
1879-77-2
VCID:
VC0193727
InChI:
InChI=1S/C22H29FO4/c1-12-9-17-16-6-5-14-10-15(25)7-8-19(14,3)21(16,23)18(26)11-20(17,4)22(12,27)13(2)24/h7-8,10,12,16-18,26-27H,5-6,9,11H2,1-4H3/t12-,16-,17-,18-,19-,20-,21-,22-/m0/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C)O)C)O)F)C
Molecular Formula:
C22H29FO4
Molecular Weight:
376.5 g/mol
Doxibetasol
CAS No.: 1879-77-2
VCID: VC0193727
Molecular Formula: C22H29FO4
Molecular Weight: 376.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 1879-77-2 |
|---|---|
| Product Name | Doxibetasol |
| Molecular Formula | C22H29FO4 |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | (8S,9R,10S,11S,13S,14S,16S,17R)-17-acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H29FO4/c1-12-9-17-16-6-5-14-10-15(25)7-8-19(14,3)21(16,23)18(26)11-20(17,4)22(12,27)13(2)24/h7-8,10,12,16-18,26-27H,5-6,9,11H2,1-4H3/t12-,16-,17-,18-,19-,20-,21-,22-/m0/s1 |
| Standard InChIKey | IKGBPSZWCRRUQS-DTAAKRQUSA-N |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C)O)C)O)F)C |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C)O)C)O)F)C |
| Purity | > 95% |
| Synonyms | Doxybetasol; 21-Deoxybetamethasone; 9-Fluoro-11β,17-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione; Doxibetasol; Doxybetasol; 9-Fluoro-11β,17-dihydroxy-16β-methyl-pregna-1,4-diene-3,20-dione |
| PubChem Compound | 71106 |
| Last Modified | Apr 15 2024 |
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